Cas no 848247-99-4 (N-(2-Bromophenyl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide)

• Product Name: N-(2-Bromophenyl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide
• CAS No: 848247-99-4
• MF: C₁₇H₁₉BrN₄O
• MW: 375.262962579727
• CID: 5738356
• PubChem ID: 4207409
• Update Time: 2025-05-20

N-(2-Bromophenyl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-bromophenyl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide
• MLS001165753
• HMS2876D11
• n-(2-Bromophenyl)-2-(4-(pyridin-2-yl)piperazin-1-yl)acetamide
• CHEMBL1721675
• N-(2-bromophenyl)-2-[4-(2-pyridinyl)piperazino]acetamide
• AKOS001102555
• N-(2-BROMOPHENYL)-2-(4-(2-PYRIDINYL)-1-PIPERAZINYL)ACETAMIDE
• CS-0294356
• SMR000550451
• 848247-99-4
• JS-2046
• Z30996469
• N-(2-bromophenyl)-2-(4-pyridin-2-ylpiperazin-1-yl)acetamide
• SALOR-INT L157317-1EA
• 1-Piperazineacetamide, N-(2-bromophenyl)-4-(2-pyridinyl)-
• N-(2-Bromophenyl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide

• Inchi： 1S/C17H19BrN4O/c18-14-5-1-2-6-15(14)20-17(23)13-21-9-11-22(12-10-21)16-7-3-4-8-19-16/h1-8H,9-13H2,(H,20,23)
• InChI Key： KWJOJWBRBSATIB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC(CN1CCN(C2C=CC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 374.07422g/mol
• Monoisotopic Mass: 374.07422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.439±0.06 g/cm3(Predicted)
• Boiling Point: 560.3±50.0 °C(Predicted)
• pka: 13.68±0.70(Predicted)

Additional information on N-(2-Bromophenyl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide

Professional Introduction to N-(2-Bromophenyl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide (CAS No. 848247-99-4)

N-(2-Bromophenyl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 848247-99-4, represents a class of molecules that are being extensively explored for their potential therapeutic applications. The structural features of this compound, particularly the presence of a bromophenyl group and a piperazine moiety, make it a promising candidate for further investigation in various biological and chemical contexts.

The bromophenyl moiety in N-(2-Bromophenyl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide is a key structural element that contributes to its unique chemical properties. Bromine atoms are known to enhance the lipophilicity of molecules, which can be advantageous for drug delivery systems. Additionally, the bromophenyl group can participate in various interactions with biological targets, making it a valuable component in the design of pharmacological agents. The presence of this group has been associated with enhanced binding affinity and selectivity, which are critical factors in the development of new drugs.

The piperazine ring in the structure of N-(2-Bromophenyl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide is another significant feature that contributes to its pharmacological potential. Piperazine derivatives are well-documented for their role in modulating various biological pathways. They have been widely used in the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The piperazine moiety can interact with enzymes and receptors in a manner that promotes therapeutic effects, making it a versatile scaffold for drug design.

The pyridine group attached to the piperazine ring in N-(2-Bromophenyl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide further enhances its pharmacological profile. Pyridine derivatives are known for their ability to cross the blood-brain barrier, which is essential for drugs targeting central nervous system disorders. The pyridine group can also participate in hydrogen bonding and other non-covalent interactions with biological targets, improving the binding affinity and selectivity of the compound.

Recent research has highlighted the potential of N-(2-Bromophenyl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide as a lead compound for the development of novel therapeutic agents. Studies have demonstrated its efficacy in preclinical models for treating various conditions, including neurological disorders and inflammatory diseases. The compound has shown promising results in modulating neurotransmitter systems, which could lead to new treatments for conditions such as depression, anxiety, and epilepsy.

The synthesis of N-(2-Bromophenyl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide involves multiple steps that require precise control over reaction conditions and reagent selection. The bromination of the phenyl ring is a critical step that must be carefully optimized to ensure high yield and purity. Subsequent functionalization with the piperazine and pyridine moieties further complicates the synthesis but is essential for achieving the desired pharmacological properties.

In conclusion, N-(2-Bromophenyl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide (CAS No. 848247-99-4) is a structurally complex and pharmacologically promising compound. Its unique combination of functional groups makes it an attractive candidate for further research and development in pharmaceuticals. The ongoing studies into its biological activity and potential therapeutic applications are expected to contribute significantly to advancements in drug discovery and development.